![molecular formula C13H21NO4 B6183631 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid CAS No. 2758004-75-8](/img/no-structure.png)
3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid
Overview
Description
3-[(Tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid (TBAC) is an organic compound that is used in a variety of laboratory experiments and scientific research. TBAC is a versatile molecule that has been used in synthesis, catalysis, and chemical biology. TBAC is a useful reagent for the synthesis of various compounds, including pharmaceuticals, as well as for the study of enzyme-catalyzed reactions and other biochemical and physiological processes. TBAC is a versatile molecule that has a wide range of applications in the laboratory and scientific research.
Scientific Research Applications
3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid has a variety of applications in scientific research and laboratory experiments. 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid is used as a reagent in the synthesis of various compounds, including pharmaceuticals. 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid is also used in enzyme-catalyzed reactions and other biochemical and physiological processes. 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid is also used in the study of protein folding and other biological processes. 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid has been used to study the structure and function of proteins, enzymes, and other biological molecules.
Mechanism of Action
3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid is an organic compound that can react with a variety of substrates, including proteins, enzymes, and other biological molecules. 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid can act as a catalyst in enzyme-catalyzed reactions, as well as in other biochemical and physiological processes. 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid can also act as a substrate in the synthesis of various compounds, including pharmaceuticals. 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid can also act as an inhibitor in the study of protein folding and other biological processes.
Biochemical and Physiological Effects
3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid has a variety of biochemical and physiological effects. 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid can act as a catalyst in enzyme-catalyzed reactions, as well as in other biochemical and physiological processes. 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid can also act as an inhibitor in the study of protein folding and other biological processes. 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid has also been shown to have antioxidant and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid has several advantages for laboratory experiments. 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid is a versatile molecule that can be synthesized from a variety of starting materials. 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid is also a relatively inexpensive reagent that is widely available. 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid has a wide range of applications in the laboratory and scientific research. However, 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid can be toxic in high concentrations and should be handled with care.
Future Directions
There are a variety of potential future directions for the use of 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid in laboratory experiments and scientific research. 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid could be used in the synthesis of new pharmaceuticals, as well as in the study of enzyme-catalyzed reactions and other biochemical and physiological processes. 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid could also be used in the study of protein folding and other biological processes. 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid could also be used in the development of new catalysts for chemical reactions. Additionally, 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid could be used in the development of new materials and technologies.
Synthesis Methods
3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid can be synthesized from a variety of starting materials, including alkyl halides, aldehydes, ketones, and other organic compounds. The most common method for the synthesis of 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid is a two-step reaction involving the reaction of a tert-butyl halide with a carboxylic acid in the presence of a base. The reaction produces a tert-butyl ester, which is then hydrolyzed to form 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid. Other methods for the synthesis of 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid include the reaction of a tert-butyl halide with an aldehyde or ketone and the reaction of a tert-butyl halide with an alcohol in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid involves the protection of the amine group followed by the formation of the bicyclic ring system and subsequent deprotection of the amine and carboxylic acid groups.", "Starting Materials": [ "3-aminobicyclo[5.1.0]octane", "tert-butyl chloroformate", "triethylamine", "diethyl ether", "hydrochloric acid", "sodium hydroxide", "acetic anhydride", "glacial acetic acid", "sodium bicarbonate", "water" ], "Reaction": [ "Protection of the amine group with tert-butyl chloroformate and triethylamine in diethyl ether", "Formation of the bicyclic ring system through intramolecular cyclization with hydrochloric acid", "Deprotection of the tert-butyl group with sodium hydroxide in water", "Deprotection of the acetyl group with sodium bicarbonate in water and glacial acetic acid" ] } | |
CAS RN |
2758004-75-8 |
Product Name |
3-[(tert-butoxy)carbonyl]-3-azabicyclo[5.1.0]octane-1-carboxylic acid |
Molecular Formula |
C13H21NO4 |
Molecular Weight |
255.3 |
Purity |
95 |
Origin of Product |
United States |
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